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Compound of Interest

Compound Name: 4-Methyl-1-hexene

Cat. No.: B165699 Get Quote

Essential Safety and Handling Guide for 4-Methyl-1-
hexene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Methyl-1-hexene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Hazard Identification and Classification
4-Methyl-1-hexene is a highly flammable liquid and vapor that poses a significant aspiration

hazard.[1][2] Ingestion and subsequent entry into the airways may be fatal.[1][2][3][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[1][2][3]

H304: May be fatal if swallowed and enters airways.[1][2][3]

Signal Word: Danger[1][2][3]

Physical and Chemical Properties
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Property Value Source

CAS Number 3769-23-1 [1][3]

Molecular Formula C₇H₁₄ [2]

Appearance Colorless liquid [2]

Flash Point -10 °C (14.0 °F) - closed cup

Vapor Pressure 73.5 mmHg [2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Methyl-1-hexene to minimize

exposure risk. The selection of PPE should be based on a thorough risk assessment of the

specific procedures being performed.
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PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield

should be worn in conjunction

with goggles when there is a

significant splash hazard.

Protects against splashes and

vapors that can cause severe

eye irritation.[1][5][6]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile).

Gloves must be inspected for

integrity before each use.

Prevents skin contact, which

can lead to irritation and

absorption of the chemical.[1]

[6]

Skin and Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

or chemical-resistant apron

should be worn.

Protects against skin contact

and in the event of a fire.[1]

Respiratory Protection

A full-face respirator with an

appropriate organic vapor

cartridge should be used if

exposure limits are exceeded,

if irritation is experienced, or if

working in a poorly ventilated

area.

Protects the respiratory system

from harmful vapors.[1]

Operational and Handling Protocol
Adherence to the following step-by-step procedures is mandatory to ensure the safe handling

of 4-Methyl-1-hexene.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure an emergency eyewash station and safety shower are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://www.guidechem.com/msds/3769-23-1.html
https://www.mcrsafety.com/blog/solvents/
https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://www.mcrsafety.com/blog/solvents/
https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://www.benchchem.com/product/b165699?utm_src=pdf-body
https://www.echemi.com/sds/4-methyl-1-hexene-pid_Seven29333.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all potential ignition sources from the handling area, including open flames, sparks,

and hot surfaces.[1][3][7][8]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][7][8]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][3][4]

[8]

2. Handling the Chemical:

Wear the appropriate PPE as specified in the table above.

Use non-sparking tools for all operations.[1][4][7][8]

Keep the container tightly closed when not in use.[1][3][4][7]

Avoid contact with skin, eyes, and clothing.[1][5]

Avoid breathing vapors or mist.[1][5]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]

Store away from heat, sparks, open flames, and other ignition sources.[1][8]

Store in a locked-up area.[1][3][7]

Emergency and Disposal Procedures
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the chemical with an inert, non-combustible material (e.g.,

sand, vermiculite).
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Clean-up: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][7]

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][3][4][7]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1][3][4]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Disposal Plan:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1][3][7]

This material and its container must be disposed of as hazardous waste. Do not allow it to

enter drains or waterways.[1][5]

Safety Workflow Diagram
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4-Methyl-1-hexene Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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